Corticosterone-d8 (Major)

Specification

• Description: Corticosterone-d8 is intended for use as an internal standard for the quantification of corticosterone by GC- or LC-MS. Corticosterone is a steroid hormone produced in the cortex of the adrenal glands that binds to both glucocorticoid and mineralocorticoid receptors. It is produced in response to adrenocorticotropic hormone (ACTH) and is the precursor to aldosterone synthesis. Since the production of glucocorticoids is increased by stress, it is often used as a biomarker of stress. Plasma corticosterone levels have a circadian variation and corticosterone may be important in the regulation of the sleep-wake cycle.; Labeled Corticosterone. Glucocorticoid; an intermediate in the biosynthesis of aldosterone, isolated from the adrenal cortex.
• CAS No.: 1271728-07-4
• Molecular Formula: C21H30O4
• Molecular Weight: 354.5 g/mol
• IUPAC Name: (8S,9S,10R,11S,13S,14S,17S)-2,2,4,6,6,17-hexadeuterio-17-(2,2-dideuterio-2-hydroxyacetyl)-11-hydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-17,19,22,24H,3-8,10-11H2,1-2H3/t14-,15-,16+,17-,19+,20-,21-/m0/s1/i3D2,7D2,9D,11D2,16D
• Standard InChI Key: OMFXVFTZEKFJBZ-VWODBOJYSA-N
• Isomeric SMILES: [2H]C1=C2[C@](CC(C1=O)([2H])[2H])([C@H]3[C@H](C[C@]4([C@H]([C@@H]3CC2([2H])[2H])CC[C@]4([2H])C(=O)C([2H])([2H])O)C)O)C
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)CO)C)O
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)CO)C)O